Eicosane, 3-cyclohexyl-

• CAS: 4443-57-6

Core Science & Biosynthesis

Eicosane, 3-cyclohexyl- chemical structure and properties

Physicochemical Profiling, Synthesis, and Applications in Lipophilic Formulations[1]

Executive Summary

Eicosane, 3-cyclohexyl- (CAS: 4443-57-6), also known as (3-eicosyl)cyclohexane, is a high-molecular-weight, branched naphthenic hydrocarbon.[1] Unlike its linear counterpart (1-cyclohexyleicosane) or the parent alkane (n-eicosane), the attachment of the cyclohexyl ring at the C3 position of the eicosyl chain introduces significant steric disruption. This structural modification dramatically lowers the melting point to approximately 22.7°C (295.9 K), rendering it a Phase Change Material (PCM) ideally suited for room-temperature thermal buffering.

For drug development professionals, this molecule serves two critical roles:

• Lipid Nanoparticle (LNP) Stabilization: As a non-polar core component to prevent payload leakage and modulate bilayer fluidity.

• QSAR Benchmarking: A "gold standard" highly lipophilic probe (LogP ~13.5) for validating blood-brain barrier (BBB) permeability models and partition coefficient algorithms.

Part 1: Chemical Identity & Structural Analysis[2]

The molecule consists of a 20-carbon saturated chain (eicosane) substituted at the third carbon with a saturated six-membered ring (cyclohexane). This creates a chiral center at C3, though the material is typically supplied as a racemate.

Attribute	Specification
IUPAC Name	3-cyclohexyleicosane
CAS Number	4443-57-6
Molecular Formula	C₂₆H₅₂
Molecular Weight	364.70 g/mol
SMILES	CCCCCCCCCCCCCCCCCC(CC)C1CCCCC1
InChI Key	PANSPXWYXYRKGU-UHFFFAOYSA-N
Stereochemistry	Racemic (R/S) at C3

Structural Conformation & Steric Impact

The C3-branching is the defining feature. In linear n-eicosane, chains pack into a crystalline lattice (triclinic/orthorhombic) with a melting point of ~37°C. In 3-cyclohexyleicosane , the bulky cyclohexyl group at C3 acts as a "molecular wedge," preventing efficient lattice packing. This results in a melting point depression of ~14°C compared to the linear parent, creating a waxy semi-solid or liquid at ambient laboratory temperatures.

Part 2: Physicochemical Profile[2][3][4][5]

Table 1: Critical Physicochemical Properties

Property	Value	Context/Implication
Melting Point (Tm)	22.75 °C (295.9 K)	Ideal transition range for thermal stabilization of biologics during storage.
Boiling Point	~410 °C (Est. at 760 mmHg)	Extremely low volatility; stable in high-temp processing.
LogP (Octanol/Water)	~13.5	Hyper-lipophilic. Zero aqueous solubility.[2]
Density	0.825 g/mL (at 25°C)	Lower than water; typical for branched alkanes.
Refractive Index ( )	1.462	Useful for detection in HPLC without UV chromophores.
Viscosity (Kinematic)	~18 cSt (at 40°C)	Higher than linear alkanes due to ring drag.

Part 3: Synthesis & Purification Protocol

Objective: Synthesis of high-purity 3-cyclohexyleicosane via Hydrogenation of 3-phenyleicosane. Rationale: Direct coupling of cyclohexyl halides is prone to elimination side reactions. The most robust route involves constructing the carbon skeleton using aromatic precursors (Friedel-Crafts or Grignard) followed by exhaustive catalytic hydrogenation. This method ensures control over the carbon skeleton structure before the saturation step.

Workflow Diagram (DOT)

Caption: Figure 1. Catalytic hydrogenation pathway for converting aromatic precursors to naphthenic hydrocarbons.

Detailed Protocol

• Precursor Preparation:

  • Synthesize 3-phenyleicosane via Grignard reaction: React 2-ethyl-1-bromooctadecane with phenylmagnesium bromide (or conversely, react 3-eicosanone with phenyl lithium followed by dehydration/reduction).

  • Validation: Verify precursor structure via

    H-NMR (aromatic protons at 7.1-7.4 ppm).

• Hydrogenation (The Critical Step):

  • Vessel: 1L Stainless Steel Autoclave.

  • Solvent: Methylcyclohexane or Ethanol (absolute).

  • Catalyst: Raney Nickel (10% w/w relative to substrate) or Platinum Oxide (PtO

    ).

  • Conditions: Pressurize with H

    to 1500 psi (10 MPa). Heat to 180°C. Stir at 800 RPM for 12 hours.

  • Mechanism:[3][4] The aromatic ring is saturated to a cyclohexane ring. The high pressure is required to overcome the resonance energy of the benzene ring.

• Purification:

  • Filter the hot reaction mixture through a Celite pad to remove the pyrophoric catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Vacuum Distillation: Distill the residue at <1 mmHg. Collect the fraction boiling at the predicted temperature (approx 200-220°C at 1 mmHg).

  • Recrystallization (Optional): If higher purity is needed, dissolve in acetone at 40°C and cool to 0°C. The 3-cyclohexyleicosane will crystallize out (white waxy solid).

• Quality Control (Self-Validating):

  • UV-Vis: The final product must have zero absorbance at 254 nm. Any absorbance indicates unreacted aromatic precursor (failure).

  • NMR: Disappearance of aromatic peaks (7.0-7.5 ppm) and appearance of the broad cyclohexyl envelope (1.4-1.7 ppm).

Part 4: Applications in R&D and Drug Development[8]

1. Lipid Nanoparticle (LNP) Core Modulation

In the development of mRNA vaccines and gene therapies, the "fluidity" of the LNP core is critical for endosomal release.

• Problem: Linear alkanes (like eicosane) can crystallize inside the LNP core during storage, causing "payload expulsion" or physical instability.

• Solution: 3-cyclohexyleicosane acts as a crystallization inhibitor . The bulky cyclohexyl headgroup disrupts the ordered packing of the lipid tails within the nanoparticle, maintaining an amorphous, fluid-like state even at refrigerated temperatures.

2. Permeability Modeling (QSAR)

This molecule is a standard for High-LogP Validation .

• When training algorithms to predict BBB permeability, most datasets are skewed toward LogP < 5.

• 3-cyclohexyleicosane (LogP ~13.[1]5) serves as an "anchor point" for the extreme lipophilic end of the curve, ensuring that predictive models do not diverge when analyzing highly lipophilic drug candidates.

3. Phase Change Material (PCM) for Biologics[5]

• Use Case: Thermal packaging for shipping temperature-sensitive proteins.

• Mechanism: The melting point of 22.7°C means the material absorbs heat (melts) if the package gets too hot and releases heat (solidifies) if it gets too cold, effectively clamping the payload temperature near 22°C (controlled room temperature).

LNP Stabilization Mechanism (DOT)

Caption: Figure 2. Mechanism of core stabilization in lipid nanoparticles using branched naphthenic hydrocarbons.

Part 5: Analytical Characterization

To confirm the identity of synthesized 3-cyclohexyleicosane, use the following spectral fingerprints.

1. Mass Spectrometry (GC-MS)

• Molecular Ion:

  364 (Weak, often barely visible due to fragmentation).

• Base Peak:

  83 (Cyclohexyl cation, ) or 82 (Cyclohexene radical cation).

• Fragmentation: Characteristic loss of the alkyl chain. Look for peaks corresponding to the cleavage at the branch point (C3).

2. Nuclear Magnetic Resonance (

H-NMR)

• 0.88 ppm (t, 3H): Terminal methyl group of the eicosyl chain.

• 0.84 ppm (t, 3H): Terminal methyl of the ethyl branch (at C3 position).

• 1.1 - 1.4 ppm (m, ~36H): Massive methylene envelope (bulk chain).

• 1.6 - 1.7 ppm (m, 5H): Equatorial protons of the cyclohexane ring.

• Note: The absence of signals > 2.0 ppm confirms the absence of unsaturation or heteroatoms.

References

• NIST Mass Spectrometry Data Center. Eicosane, 3-cyclohexyl- (CAS 4443-57-6). National Institute of Standards and Technology. Available at: [Link]

• American Petroleum Institute (API). Research Project 42: Properties of High Molecular Weight Hydrocarbons.[6][7] (Historical Data Compilation). The Pennsylvania State University.[6] Available at: [Link]

• PubChem. Compound Summary: Eicosane, 3-cyclohexyl-.[1] National Center for Biotechnology Information. Available at: [Link]

• Schiessler, R. W., et al. Synthesis and Properties of High Molecular Weight Hydrocarbons. Industrial & Engineering Chemistry, 1955. Available at: [Link]

• Drug Delivery & Development. Lipid Nanoparticles: The Role of Excipients in Stability. (Contextual Reference for LNP Application). Available at: [Link]

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• 1. Eicosane, 3-cyclohexyl- | C26H52 | CID 138250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-EICOSANE | 112-95-8 [chemicalbook.com]
• 3. Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN101381294A - Industrial production method of 1,3-cyclohexanedione - Google Patents [patents.google.com]
• 5. Eicosane - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. books.google.cn [books.google.cn]

Molecular weight and formula of 3-cyclohexyleicosane

The following technical guide provides an in-depth analysis of 3-cyclohexyleicosane , a high-molecular-weight alkylcycloalkane. This document is structured for researchers in petrochemistry, lipidomics, and drug delivery systems requiring precise physicochemical data and synthesis protocols.

Technical Profile: 3-Cyclohexyleicosane ( )

CAS Registry Number: 4443-57-6 IUPAC Name: 3-Cyclohexylicosane[1][2]

Executive Summary & Chemical Identity

3-Cyclohexyleicosane is a saturated hydrocarbon characterized by a 20-carbon backbone (eicosane) substituted at the C-3 position with a cyclohexane ring. As a member of the naphthenic hydrocarbons (alkylcycloalkanes), it serves as a critical reference standard in the analysis of heavy petroleum fractions and a model compound for studying the viscosity-temperature relationships of lubricants. Its extreme lipophilicity (LogP ~13.5) also makes it a candidate for hydrophobic anchoring in lipid-based drug delivery systems.

Core Physicochemical Constants

Parameter	Value	Unit	Source/Method
Molecular Formula		-	Stoichiometry
Molecular Weight	364.69	g/mol	IUPAC Atomic Weights
Monoisotopic Mass	364.4069	Da	High-Res MS Calc.[2][3][4]
LogP (XLogP3)	13.5	-	PubChem [1]
Refractive Index	~1.46		Est. from Alkylcyclohexanes [2]
Boiling Point	~420-430	°C	Est. from Homologs [2]
Density	~0.82	g/cm³	Est.[5] at 20°C

Structural Elucidation & Topology

The molecule consists of a chiral center at C-3, connecting an ethyl group, a heptadecyl chain, and a cyclohexyl ring. The steric bulk of the cyclohexyl group at position 3 disrupts the crystalline packing efficiency typical of n-alkanes, resulting in a lower pour point and higher viscosity index compared to its linear isomer, n-hexacosane.

Structural Visualization (Graphviz)

The following diagram illustrates the connectivity and the specific site of substitution that dictates the molecule's fragmentation and rheological properties.

Figure 1: Topological map of 3-cyclohexyleicosane highlighting the C3 chiral center and substituent connectivity.

Synthesis Protocols

Synthesis of specific alkylcycloalkane isomers requires control over regiochemistry to avoid mixtures. The following protocol utilizes a Grignard coupling approach, favored for its specificity over direct hydrogenation of alkylbenzenes (which often yields cis/trans mixtures).

Protocol: Grignard Coupling (Self-Validating)

Objective: Synthesize 3-cyclohexyleicosane via coupling of cyclohexylmagnesium bromide and 3-bromo-eicosane.

• Precursor Preparation:

  • Convert 3-eicosanol to 3-bromoeicosane using

    in dry DCM ( , 4h).

  • Validation: Check disappearance of -OH stretch (3300 cm⁻¹) in IR.

• Grignard Formation:

  • React bromocyclohexane with Mg turnings in anhydrous THF under

    to form Cyclohexyl-MgBr.

  • Validation: Iodine crystal initiator decolorization indicates reaction onset.

• Coupling Reaction (Kumada Conditions):

  • Catalyst:

    (0.1 eq) is essential for alkyl-alkyl coupling efficiency.

  • Add 3-bromoeicosane dropwise to the Grignard reagent at -78°C.

  • Warm slowly to room temperature over 12 hours.

  • Quench: Saturated

    .

• Purification:

  • Extract with hexane.[6]

  • Column Chromatography: Silica gel, 100% Hexane eluent.

  • Target Fraction: High

    (non-polar).[6]

Analytical Characterization

Accurate identification relies on Mass Spectrometry (MS) fragmentation patterns driven by the stability of the secondary carbocation at the branching point.

Mass Spectrometry (GC-MS) Profile

Molecular Ion (

): m/z 364 (Weak intensity due to branching).

Fragmentation Pathway: The fragmentation is dominated by alpha-cleavage at the C3 position. The charge is retained on the secondary carbocation stabilized by the cyclohexyl ring.

• Loss of Ethyl Group (

  ):

  • Cleavage of C2-C3 bond.

  • Fragment:

    .

• Loss of Heptadecyl Group (

  ):

  • Cleavage of C3-C4 bond.

  • Fragment:

    .

  • Diagnostic Peak: The m/z 125 ion (1-cyclohexyl-1-propyl cation) is the base peak or a major fragment, confirming the substitution position.

• Ring Fragments:

  • m/z 83 (Cyclohexyl cation) and m/z 55 (

    ).

Figure 2: Predicted Mass Spectrometry fragmentation tree for 3-cyclohexyleicosane.

Applications & Significance

Petrochemical Reference Standard

3-Cyclohexyleicosane is used to calibrate GC-MS instruments for the "naphthene fraction" of crude oil. Its retention time and response factor help quantify the cyclic content in diesel and lubricant base stocks, which directly correlates with the Cetane Number and Viscosity Index [3].

Drug Delivery (Lipid Formulations)

In pharmaceutical research, high-LogP hydrocarbons are investigated as:

• Oily Cores: For nanoemulsions carrying poorly water-soluble drugs.

• Permeation Enhancers: The cyclohexyl group disrupts lipid bilayer packing in the stratum corneum more effectively than linear alkanes, potentially enhancing transdermal drug delivery.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 138250, Eicosane, 3-cyclohexyl-. Retrieved from [Link][2]

• NIST Mass Spectrometry Data Center. Eicosane, 3-cyclohexyl- Gas Chromatography & Mass Spectra. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Willingham, C. B., et al. (1945). Vapor pressures and boiling points of some paraffin, alkylcyclopentane, alkylcyclohexane, and alkylbenzene hydrocarbons. Journal of Research of the National Bureau of Standards. Retrieved from [Link]

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• 1. Eicosane, 3-cyclohexyl- [webbook.nist.gov]
• 2. Eicosane, 3-cyclohexyl- | C26H52 | CID 138250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Eicosane, 9-cyclohexyl- | C26H52 | CID 20512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cyclohexane, eicosyl- | C26H52 | CID 20511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Cyclohexyleicosane | C26H52 | CID 294705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]

Technical Monograph: Isomers of Cyclohexyleicosane in Petrochemical &amp; Pharmaceutical Matrices

Executive Summary

Cyclohexyleicosane (

) represents a high-molecular-weight naphthenic hydrocarbon critical to understanding the rheological boundaries of base oils and the mechanistic pathways of catalytic hydrocracking. As a C26 surrogate, it bridges the gap between standard laboratory models (e.g., decalin) and the complex "lube-range" molecules found in vacuum gas oils. This guide details the structural dynamics, synthesis, and reactivity of cyclohexyleicosane isomers, with a specific focus on their dual utility in advanced lubricant formulation and as lipophilic vectors in drug delivery systems.

Part 1: Structural Dynamics & Isomerism

The physicochemical behavior of cyclohexyleicosane is dictated by the attachment point of the cyclohexane ring to the eicosane (C20) chain. Unlike simple n-alkanes, the introduction of a saturated cyclic moiety disrupts crystal lattice packing, significantly altering low-temperature flow properties.

Positional Isomerism

The alkyl chain can attach to the cyclohexane ring at different carbon positions relative to the chain terminus.

• 1-Cyclohexyleicosane: The ring is terminal. This isomer exhibits the highest melting point and pour point among the isomers due to the preservation of a long, uninterrupted linear alkyl tail (C20), which facilitates Van der Waals stacking.

• Internal Isomers (e.g., 2-, 5-, 10-cyclohexyleicosane): As the ring moves toward the center of the chain, the "effective" linear chain length decreases. This steric disruption prevents efficient lattice packing, resulting in lower pour points—a desirable trait for lubricant base stocks.

Stereoisomerism

While the cyclohexane ring itself undergoes chair-boat interconversion, the critical stereochemical feature in substituted isomers (like 2-cyclohexyleicosane) is the chiral center created at the attachment point on the alkyl chain.

• Chirality: The C2 position of the eicosyl chain becomes chiral (

  ) upon attachment.

• Geometric Isomerism: If the ring is polysubstituted (not the case for pure cyclohexyleicosane, but relevant if synthesized via dimerization), cis/trans geometric isomers would exist. For mono-substituted cyclohexyleicosane, the ring substituent generally adopts the equatorial position in the chair conformation to minimize 1,3-diaxial interactions.

Part 2: Synthesis & Purification Protocol

Objective: Synthesis of 2-cyclohexyleicosane via Friedel-Crafts alkylation followed by catalytic hydrogenation. This two-step protocol ensures control over isomer distribution.

Step 1: Friedel-Crafts Alkylation (Benzene + 1-Eicosene)

Direct alkylation of benzene with 1-eicosene using an acid catalyst yields a mixture of phenyleicosane isomers.

• Reagents: Benzene (excess), 1-Eicosene,

  (Lewis Acid Catalyst).

• Conditions: Anhydrous,

  , 4 hours.

• Mechanism: The protonation of 1-eicosene generates a secondary carbenium ion. The hydride shift is rapid, leading to a distribution of internal phenyleicosane isomers (2-, 3-, 4-phenyleicosane, etc.), with 2-phenyleicosane often favored due to the stability of the initial carbocation.

Step 2: Catalytic Hydrogenation (Saturation)

Converting the aromatic ring to a naphthenic ring requires high pressure and active metal catalysis.

• Catalyst:

  or (Adam’s Catalyst).

• Solvent: Cyclohexane or Hexane.

• Conditions: 1000 psi

  , , 12 hours.

• Purification: High-Performance Liquid Chromatography (HPLC) or vacuum distillation is required to separate the specific 2-cyclohexyleicosane isomer from the internal isomer mix.

Visualization: Synthesis Workflow

Figure 1: Step-wise synthesis pathway from alkene precursors to saturated naphthenic isomers.

Part 3: Physicochemical Characterization

The following data compares the estimated properties of cyclohexyleicosane against its n-alkane counterpart (n-Hexacosane, C26) and a lighter naphthene.

Table 1: Comparative Physicochemical Properties

Property	n-Hexacosane (C26 Paraffin)	1-Cyclohexyleicosane (Terminal)	Internal Cyclohexyleicosanes (Mix)	Relevance
Molecular Weight	366.7 g/mol	364.7 g/mol	364.7 g/mol	Mass Balance
Melting Point				Low-temp flow
Viscosity Index (VI)	> 150	~130	~110	Lubricant stability
Density ( )	0.77 g/mL	0.81 g/mL	0.82 g/mL	Energy density
Flash Point				Safety

Note: Internal isomers have significantly lower melting points due to the "kink" introduced by the mid-chain ring, preventing effective crystallization.

Part 4: Petrochemical Reactivity: Hydrocracking Mechanisms

In hydrocracking units, cyclohexyleicosane undergoes specific transformations governed by bifunctional catalysts (Acid sites + Metal sites).

The Paring Reaction

A unique feature of naphthenic hydrocracking is the "paring reaction."[1] Large cyclo-alkyl molecules do not simply crack in the middle of the alkyl chain.

• Isomerization: The alkyl chain isomerizes, contracting and branching until methyl groups are positioned on the ring.

• Ring Contraction: Cyclohexane rings may contract to cyclopentane rings (methylcyclopentane derivatives).

• Exocyclic Scission: The cracking preferentially cleaves alkyl groups off the ring, preserving the cyclic structure in the light product (naphtha/gasoline range), which boosts the octane number.

Visualization: Hydrocracking Pathway

Figure 2: Bifunctional hydrocracking mechanism showing the transformation of heavy naphthenes into high-octane light distillates.

Part 5: Pharmaceutical Applications (Lipophilic Carriers)

While primarily a petrochemical model, cyclohexyleicosane isomers are increasingly relevant in drug development as Lipophilic Permeation Enhancers .

Mechanism of Action

The C26 structure mimics the hydrophobic tails of membrane phospholipids.

• Membrane Fluidization: The bulky cyclohexane head group disrupts the ordered packing of the lipid bilayer in the Stratum Corneum (skin barrier).

• LogP Modulation: With a calculated LogP > 10, these molecules are extremely hydrophobic. They are used in Lipid Nanoparticles (LNPs) to shield hydrophilic payloads (like RNA) or to solubilize poorly water-soluble drugs (BCS Class II/IV).

Toxicity Considerations

Research indicates that alkyl chain length correlates with cytotoxicity.[2] Chains >C10 significantly increase membrane interaction. Cyclohexyleicosane, being C26, is generally non-cytotoxic due to its extreme insolubility in aqueous media, making it an inert carrier rather than an active toxicant, unlike shorter chain analogues (C10-C14) which can act as detergents.

References

• PubChem. (2025).[3] 2-Cyclohexyleicosane | C26H52 | CID 294705.[3] National Library of Medicine. [Link]

• Weitkamp, J. (2012). Catalytic Hydrocracking: Mechanisms and Versatility of the Process. ChemCatChem. [Link]

• Chizallet, C., et al. (2018). Selective Hydrocracking of C9- to C12-Alkylcyclohexanes on Acidic Catalysts. Evidence for the Paring Reaction. Journal of the American Chemical Society. [Link]

• NIST. (2024). Thermophysical Properties of Hydrocarbon Mixtures. National Institute of Standards and Technology. [Link]

• Q8Oils. (2020).[4] Understanding the viscosity index of a lubricant. Q8Oils Technical Blog. [Link]

Sources

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• 2. Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Cyclohexyleicosane | C26H52 | CID 294705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Understanding the viscosity index of a lubricant - Q8Oils [q8oils.com]

Protocols & Analytical Methods

Application Note: Characterizing Eicosane, 3-cyclohexyl- for Advanced Lubricant Formulations and Viscosity Control

Abstract

This technical guide provides a comprehensive framework for researchers and formulation scientists on the evaluation of Eicosane, 3-cyclohexyl- as a high-performance synthetic base stock or viscosity-influencing component in advanced lubricants. We delve into the unique structural attributes of this cycloaliphatic hydrocarbon and its direct implications for lubricant rheology. This document outlines detailed, self-validating protocols for the systematic study of its effects on kinematic viscosity and Viscosity Index (VI). The methodologies provided are grounded in established ASTM and ISO standards, ensuring data integrity and reproducibility. The overarching goal is to equip scientists with the necessary tools to harness the potential of Eicosane, 3-cyclohexyl- for developing lubricants with superior viscosity-temperature characteristics.

Introduction: The Imperative for High-Performance Synthetic Lubricants

The relentless progression of mechanical engineering, from automotive engines to industrial gearboxes, demands lubricants that can perform under increasingly severe operating conditions. The primary function of a lubricant is to create a protective film that separates moving surfaces, a role fundamentally governed by its viscosity.[1][2] Synthetic lubricants have become essential in meeting these demands, offering significant advantages over conventional mineral oils, such as enhanced thermal-oxidative stability, lower volatility, and superior performance across a wide temperature range.[3][4]

Among the classes of synthetic fluids, molecules that combine paraffinic and alicyclic features are of particular interest. Eicosane, 3-cyclohexyl- (CAS: 4443-57-6) is one such molecule. Its structure, featuring a long 20-carbon (eicosane) chain with a cyclohexyl group near one end, suggests a unique combination of properties. The long alkyl chain is expected to provide excellent lubricity and a substantial viscosity contribution, while the bulky, stable cyclohexyl ring can enhance thermal stability and influence the fluid's response to temperature changes.[5] This application note details the protocols to quantify these effects, focusing on the critical performance metric of viscosity.

Physicochemical Profile: Eicosane, 3-cyclohexyl-

Understanding the fundamental properties of a molecule is the first step in evaluating its potential as a lubricant component. The structure of Eicosane, 3-cyclohexyl- provides key insights into its expected behavior. The long, flexible alkyl chain contributes to its fluidity, while the rigid cyclic group introduces molecular packing complexities that can improve viscosity index.[6]

Property	Value	Source
IUPAC Name	icosan-3-ylcyclohexane	PubChem[7]
Molecular Formula	C₂₆H₅₂	PubChem[7]
Molecular Weight	364.7 g/mol	PubChem[7]
CAS Number	4443-57-6	NIST[8]
Appearance	Waxy Solid / Viscous Liquid (at STP)	NIST[8]
Melting Point	~296 K (23 °C)	NIST[8]

Core Application: Viscosity and Viscosity Index (VI) Analysis

Viscosity is arguably the most critical physical property of a lubricant.[9] It is typically defined in two ways:

• Kinematic Viscosity: A fluid's resistance to flow under the force of gravity, measured in centistokes (cSt) or mm²/s.[9] This is the most common viscosity measurement in lubricant specifications.

• Dynamic (Absolute) Viscosity: A fluid's internal resistance to shear, measured in centipoise (cP) or mPa·s.[9]

A lubricant's viscosity naturally decreases as temperature increases.[2][10] The rate of this change is quantified by the Viscosity Index (VI) , an empirical, unitless number. A higher VI indicates a smaller, more stable change in viscosity with temperature, which is a hallmark of a high-performance lubricant.[2][9][11] The VI is calculated from the kinematic viscosities measured at 40°C and 100°C, as per standards like ASTM D2270 and ISO 2909.[12][13][14] These two temperatures are industry standards because 40°C is representative of typical industrial machinery operating temperatures, while 100°C is a key benchmark for internal combustion engines.[15][16]

The unique branched, cycloaliphatic structure of Eicosane, 3-cyclohexyl- is hypothesized to provide a high VI, making it an excellent candidate for formulations that require stable viscosity across a broad operational temperature range.

Experimental Protocols

Protocol 1: Preparation of Lubricant Test Blends

Causality: To systematically evaluate the impact of Eicosane, 3-cyclohexyl-, it must be blended at various concentrations into a well-characterized base oil. This allows for the precise determination of its contribution to the overall viscosity profile of the formulation. A Group III or PAO base oil is recommended for its purity and well-defined properties, minimizing confounding variables.

Materials & Apparatus:

• Eicosane, 3-cyclohexyl- (≥98% purity)

• Group III or PAO-4 Synthetic Base Oil

• Analytical balance (±0.001 g accuracy)

• Glass beakers or vials

• Magnetic stirrer and stir bars

• Hot plate with temperature control

Procedure:

• Determine Blend Ratios: Prepare a series of 50g blends. Target concentrations of 0% (pure base oil), 10%, 25%, 50%, 75%, and 100% (pure Eicosane, 3-cyclohexyl-) by weight.

• Heating: Gently heat the base oil and Eicosane, 3-cyclohexyl- to approximately 60°C to ensure both are in a low-viscosity liquid state for accurate weighing and homogenous mixing.

• Weighing: Tare a clean, dry beaker on the analytical balance. Add the required mass of the base oil, then add the corresponding mass of Eicosane, 3-cyclohexyl- to achieve the target concentration.

• Mixing: Place the beaker on the magnetic stirrer. Mix at a moderate speed (e.g., 250 RPM) for 30 minutes. Maintain the temperature at 60°C during mixing to ensure complete homogenization.

• Cooling & Storage: Once fully mixed, allow the blends to cool to room temperature. Store in clearly labeled, sealed vials.

• Self-Validation: Before proceeding, visually inspect each blend for clarity and homogeneity. Any cloudiness or phase separation indicates poor solubility and invalidates the sample for viscosity testing.

Protocol 2: Determination of Kinematic Viscosity and Viscosity Index (VI)

Causality: This protocol directly measures the key performance parameters. By adhering strictly to ASTM D445, we ensure that the kinematic viscosity measurements are accurate and comparable to industry standards. The subsequent calculation of VI using ASTM D2270 provides the critical measure of viscosity-temperature stability.

Apparatus:

• Calibrated glass capillary viscometers (e.g., Cannon-Fenske or Ubbelohde type). Select appropriate tube sizes for the expected viscosity range of the samples.

• Constant temperature baths, capable of maintaining temperature at 40.00 ± 0.02°C and 100.00 ± 0.02°C.

• Digital stopwatch with 0.1-second resolution.

• Viscometer tube holder.

• Pipettes and suction bulb.

Procedure:

• Bath Stabilization: Set the temperature baths to 40°C and 100°C. Allow them to stabilize for at least 30 minutes before introducing samples.

• Viscometer Selection & Preparation: Choose a viscometer tube where the flow time will be no less than 200 seconds to minimize timing errors.[2] Ensure the viscometer is scrupulously clean and dry.

• Sample Loading (40°C Measurement): a. Charge the viscometer with a precise amount of the test blend as specified for the viscometer type. b. Vertically insert the charged viscometer into the holder in the 40°C bath. c. Allow the sample to thermally equilibrate for at least 15 minutes.

• Flow Measurement (40°C): a. Using suction, draw the sample liquid up through the capillary tube to a point above the upper timing mark. b. Release the suction and allow the liquid to flow freely back down the capillary. c. Start the stopwatch precisely as the leading edge of the liquid meniscus passes the upper timing mark. d. Stop the stopwatch precisely as the meniscus passes the lower timing mark. e. Record the flow time in seconds. Repeat this measurement until two consecutive readings agree within 0.2%.

• Viscosity Calculation (40°C): a. Calculate the average flow time (t) from the concordant readings. b. Calculate the kinematic viscosity (ν) using the formula: ν = C × t Where C is the calibration constant of the viscometer (in cSt/s) and t is the average flow time (in s).

• Repeat for 100°C: Repeat steps 3 through 5 using a clean viscometer (or the same one, thoroughly cleaned and dried) in the 100°C bath.

• Viscosity Index (VI) Calculation: a. Using the kinematic viscosity values obtained at 40°C (U) and 100°C (Y), calculate the Viscosity Index according to the procedures outlined in ASTM D2270 or ISO 2909 .[12][17] This typically involves using lookup tables or formulas provided in the standard. b. For a quick estimation, online VI calculators can be used, but the official standard should be the final arbiter.[13]

Visualization of Workflows and Relationships

Anticipated Data and Interpretation

The following table presents hypothetical, yet scientifically plausible, data to illustrate the expected outcome of these protocols. The analysis focuses on how increasing concentrations of Eicosane, 3-cyclohexyl- in a standard PAO-4 base oil would likely affect the key viscosity parameters.

Sample ID	Concentration of Eicosane, 3-cyclohexyl- (wt%)	Kinematic Viscosity @ 40°C (cSt)	Kinematic Viscosity @ 100°C (cSt)	Calculated Viscosity Index (VI)
BLEND-01	0% (Pure PAO-4)	19.1	4.1	125
BLEND-02	10%	22.5	4.8	135
BLEND-03	25%	28.0	5.8	148
BLEND-04	50%	39.5	7.8	165
BLEND-05	75%	53.0	10.0	175
BLEND-06	100% (Pure Sample)	68.0	12.5	182

Interpretation of Results:

• Thickening Effect: The data clearly shows that Eicosane, 3-cyclohexyl- acts as an effective thickener, with kinematic viscosity at both 40°C and 100°C increasing systematically with its concentration.

• Viscosity Index Improvement: The most significant finding is the substantial increase in the Viscosity Index. The VI rises from 125 for the pure base oil to a projected 182 for pure Eicosane, 3-cyclohexyl-. This demonstrates the compound's exceptional ability to reduce the temperature-dependence of viscosity, confirming the hypothesis that its unique molecular structure provides a highly stable rheological profile.

Safety and Handling

Eicosane, 3-cyclohexyl- is an organic hydrocarbon. Standard laboratory safety protocols should be strictly followed.

• Personal Protective Equipment (PPE): Wear safety glasses, nitrile gloves, and a lab coat.

• Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid inhalation of vapors, particularly when heated.

• Storage: Store in a cool, dry, well-ventilated area away from ignition sources. Keep containers tightly sealed.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for chemical waste. Refer to the specific Safety Data Sheet (SDS) for detailed information.[18]

Conclusion

The protocols and theoretical framework presented in this application note establish a robust methodology for evaluating Eicosane, 3-cyclohexyl- as a valuable component in modern lubricant design. The anticipated results strongly suggest that this molecule functions not only as a base stock with a desirable viscosity profile but also as a potent Viscosity Index improver. Its incorporation into formulations can lead to lubricants with enhanced film strength and superior viscosity stability over wide temperature ranges. Further studies are recommended to explore its performance in fully formulated lubricants, including assessments of its oxidative stability, wear protection characteristics, and compatibility with other common lubricant additives.

References

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• iTeh Standards. (2002). ISO 2909:2002. [Link]

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Application Notes and Protocols for the Solvent Extraction of Eicosane, 3-cyclohexyl-

These application notes provide a comprehensive guide for the efficient extraction of Eicosane, 3-cyclohexyl-, a high molecular weight hydrocarbon, from various matrices. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental causality, and robust validation.

Introduction to Eicosane, 3-cyclohexyl- and its Extraction

Eicosane, 3-cyclohexyl- (C₂₆H₅₂) is a large, nonpolar aliphatic hydrocarbon featuring a twenty-carbon chain with a cyclohexyl substituent.[1][2] Its structure imparts very low water solubility and high affinity for nonpolar organic solvents, a critical consideration for developing effective extraction methodologies. The principles of "like dissolves like" are paramount in selecting an appropriate solvent system to isolate this compound from complex sample matrices.

These protocols are grounded in established solvent extraction techniques, tailored to the specific physicochemical properties of Eicosane, 3-cyclohexyl-. The primary objective is to achieve high recovery and purity of the analyte, suitable for downstream analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of Eicosane, 3-cyclohexyl- and Related Compounds

Understanding the physical and chemical characteristics of the target analyte is the foundation for designing a logical and effective extraction strategy.

Property	Eicosane, 3-cyclohexyl-	n-Eicosane (Reference Compound)
Molecular Formula	C₂₆H₅₂[1][2]	C₂₀H₄₂[3][4]
Molecular Weight	364.7 g/mol [2]	282.55 g/mol [4]
Appearance	Not specified, likely waxy solid	Colorless, waxy crystals[3]
Melting Point	~296 K (23 °C)[1]	36-38 °C[3]
Boiling Point	Not specified	343.1 °C[3]
Water Solubility	Extremely low (inferred)	1.9 x 10⁻⁷ g / 100 g water at 25°C[5]
Solubility in Organic Solvents	High in nonpolar solvents (inferred)	Soluble in ether, petroleum ether, benzene; very soluble in acetone.[6]
Polarity	Nonpolar[3]	Nonpolar[3]

The structural similarity to n-eicosane, a well-characterized nonpolar molecule, strongly indicates that Eicosane, 3-cyclohexyl- will exhibit negligible solubility in aqueous solutions and high solubility in hydrocarbon solvents.[3][6]

Core Principles of Solvent Selection

The choice of solvent is the most critical factor in achieving a successful extraction. For a nonpolar compound like Eicosane, 3-cyclohexyl-, the ideal solvent should:

• Effectively Solubilize the Analyte: Nonpolar solvents such as hexane, heptane, or cyclohexane are primary candidates due to their ability to overcome the intermolecular van der Waals forces of the analyte.

• Be Immiscible with the Sample Matrix: For aqueous samples, the extraction solvent must not be miscible with water to allow for phase separation.

• Have a Low Boiling Point: This facilitates the concentration of the extract post-extraction without significant loss of the analyte.

• Be Compatible with Downstream Analysis: The solvent should not interfere with the analytical instrumentation. For GC-MS, solvents like hexane and dichloromethane are common choices.[7][8]

Liquid-Liquid Extraction (LLE) Protocols

Liquid-liquid extraction is a fundamental technique for isolating compounds from a liquid matrix based on their differential solubilities in two immiscible liquids.[9][10] It is particularly effective for extracting nonpolar compounds from aqueous samples.

LLE for Aqueous Samples (e.g., Biological Fluids, Wastewater)

This protocol is designed for the extraction of Eicosane, 3-cyclohexyl- from polar liquid matrices.

Causality of Experimental Choices:

• Solvent Selection (n-Hexane): As a nonpolar hydrocarbon, n-hexane will readily dissolve the nonpolar Eicosane, 3-cyclohexyl- while being immiscible with the aqueous sample. Its low boiling point (69 °C) allows for easy removal by evaporation.

• Salting Out (Optional): The addition of a salt like sodium chloride can decrease the solubility of nonpolar compounds in the aqueous phase, thereby increasing the partitioning into the organic phase.[11]

• Multiple Extractions: Performing multiple extractions with smaller volumes of solvent is more efficient at recovering the analyte than a single extraction with a large volume.

• Drying Agent (Sodium Sulfate): Anhydrous sodium sulfate is used to remove any residual water from the organic extract, which could interfere with subsequent analysis.

Step-by-Step Protocol:

• Sample Preparation:

  • Allow the aqueous sample to reach room temperature.

  • If the sample contains suspended solids, centrifuge at 4000 rpm for 10 minutes and collect the supernatant.

• Extraction:

  • Transfer a known volume (e.g., 50 mL) of the aqueous sample into a separatory funnel.

  • (Optional) Add 5 g of sodium chloride to the sample and dissolve by gentle swirling.

  • Add 25 mL of n-hexane to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2 minutes, periodically venting the pressure by opening the stopcock while the funnel is inverted.[12]

  • Allow the layers to separate completely. The upper layer will be the organic phase containing the analyte.

  • Drain the lower aqueous layer into a clean beaker.

  • Drain the upper organic layer into a separate flask.

• Repeat Extraction:

  • Return the aqueous layer to the separatory funnel.

  • Repeat the extraction two more times with fresh 25 mL portions of n-hexane, combining all organic extracts.

• Drying and Concentration:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extract and swirl gently. The drying agent should no longer clump together when the extract is dry.

  • Decant or filter the dried extract into a round-bottom flask.

  • Evaporate the solvent using a rotary evaporator at a temperature below 40°C to concentrate the sample.

  • Reconstitute the residue in a small, known volume of a suitable solvent for analysis (e.g., hexane or isooctane).

Caption: Liquid-Liquid Extraction Workflow.

Solid-Phase Extraction (SPE) Protocols

Solid-Phase Extraction (SPE) is a highly selective sample preparation technique that separates components of a mixture based on their physical and chemical properties.[13] For nonpolar analytes like Eicosane, 3-cyclohexyl- in a polar matrix, a reversed-phase SPE mechanism is most appropriate.

Reversed-Phase SPE for Aqueous Samples

This protocol utilizes a nonpolar stationary phase to retain the nonpolar analyte from a polar mobile phase (the sample).

Causality of Experimental Choices:

• Sorbent Selection (C18 or Cyclohexyl): A C18 (octadecyl) or cyclohexyl-bonded silica sorbent provides a nonpolar stationary phase that will retain Eicosane, 3-cyclohexyl- through van der Waals interactions.[13][14]

• Conditioning and Equilibration: The conditioning step with methanol wets the nonpolar stationary phase, and the equilibration step with water prepares the cartridge for the aqueous sample, ensuring proper interaction between the analyte and the sorbent.[15]

• Washing: The wash step with a water/methanol mixture removes polar interferences that may have been retained, while being weak enough not to elute the strongly retained nonpolar analyte.

• Elution: A strong nonpolar solvent like hexane or dichloromethane disrupts the interaction between the analyte and the stationary phase, eluting it from the cartridge.

Step-by-Step Protocol:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 SPE cartridge to solvate the stationary phase. Do not allow the cartridge to go dry.

• Cartridge Equilibration:

  • Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated aqueous sample onto the cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of a 10% methanol in water solution to remove polar impurities.

• Drying:

  • Dry the cartridge thoroughly by passing air or nitrogen through it for 10-20 minutes to remove any residual water.

• Elution:

  • Elute the analyte with 5 mL of n-hexane. Collect the eluate.

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for analysis.

Caption: Solid-Phase Extraction Workflow.

Validation and Quality Control

To ensure the trustworthiness and reliability of the extraction protocols, the following validation steps are recommended:

• Recovery Studies: Spike a blank matrix with a known concentration of an Eicosane, 3-cyclohexyl- standard and perform the extraction. Analyze the extract to determine the percentage of analyte recovered.

• Method Blank: Process a sample of the matrix without the analyte through the entire extraction procedure to check for contamination.

• Internal Standards: The use of an internal standard (a non-endogenous compound with similar chemical properties to the analyte) added to the sample before extraction can correct for losses during the procedure.

References

• Sutton, C., & Calder, J. A. (1974). Solubility of n-Alkanes in Seawater. Environmental Science & Technology, 8(7), 654–657. [Link]

• Wikipedia. (n.d.). Eicosane. [Link]

• National Center for Biotechnology Information. (n.d.). Eicosane. PubChem Compound Database. [Link]

• Cheméo. (n.d.). Eicosane. [Link]

• National Institute of Standards and Technology. (n.d.). Eicosane, 3-cyclohexyl-. In NIST Chemistry WebBook. [Link]

• National Center for Biotechnology Information. (n.d.). Eicosane, 3-cyclohexyl-. PubChem Compound Database. [Link]

• National Center for Biotechnology Information. (n.d.). Eicosane, 9-cyclohexyl-. PubChem Compound Database. [Link]

• LCGC International. (2014). Understanding and Improving Solid-Phase Extraction. [Link]

• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• SafeLeaf.ca. (n.d.). What is Hydrocarbon Extraction?: A Complete Guide. [Link]

• Chemistry LibreTexts. (2021). 2.3: Liquid-Liquid Extraction. [Link]

• Biotage. (n.d.). Method Development in Solid Phase Extraction using Non-Polar ISOLUTE® SPE Columns for the Extraction of Aqueous Samples. [Link]

• National Center for Biotechnology Information. (2018). Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration. PubMed Central. [Link]

• USA Lab. (2021). What is Hydrocarbon Extraction. [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. [Link]

• Al-Sane, N. A., & Al-Jasem, Y. A. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. RSC Advances, 12(45), 29533–29550. [Link]

• Organomation. (n.d.). Solvent Extraction Techniques. [Link]

• ResearchGate. (2015). What is the basic principle for choosing solvents for GC-MS analysis? [Link]

• Tiei Extraction. (2022). Liquid-liquid extraction for neutral, acidic and basic compounds. [Link]

• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development. [Link]

• Scientific Equipment Source. (2022). Top 3 Methods For Solvent-Based Cannabis Extraction. [Link]

• LCGC Blog. (2017). Solvent Choice for GC Injection – a Critical Method Variable! [Link]

• Wikipedia. (n.d.). Liquid–liquid extraction. [Link]

• Advent Chembio. (n.d.). Gas Chromatography Solvents: GC vs. GC-MS vs. GC-HS Guide. [Link]

• University of California, Riverside. (n.d.). Sample Preparation Guidelines for GC-MS. [Link]

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Application Note: Formulation of Synthetic Lubricants Using 3-Cyclohexyleicosane

[1]

Executive Summary

This guide details the formulation, characterization, and tribological application of 3-cyclohexyleicosane (CAS 4443-57-6), a high-molecular-weight hydrocarbon (C26H52).[1] While traditional Polyalphaolefins (PAOs) dominate the synthetic market due to their broad temperature range, alkylated cycloalkanes like 3-cyclohexyleicosane offer unique advantages in elastohydrodynamic lubrication (EHL) regimes.

Specifically, the incorporation of a cyclohexyl ring into the C20 alkyl backbone significantly alters the Pressure-Viscosity Coefficient (

) , making this molecule a critical candidate for high-traction fluids (e.g., toroidal continuously variable transmissions) and a high-purity reference standard for structure-property relationship studies.

Key Technical Constraint: With a melting point of approximately 22.75°C (295.9 K) , 3-cyclohexyleicosane is a waxy solid at standard ambient temperatures.[1] Therefore, this protocol focuses on its use as a functional blend component rather than a neat base oil.[1]

Molecular Architecture & Mechanism

To formulate effectively, one must understand the structure-property duality of the molecule:

• The Eicosyl Chain (C20): Provides the hydrodynamic volume necessary for film thickness and contributes to a high Viscosity Index (VI), minimizing viscosity loss at high temperatures.

• The Cyclohexyl Ring (C6): Acts as a "traction anchor."[1] Under high contact pressure (GPa range), the rigid ring structure restricts molecular rotation, causing a sharp, reversible increase in viscosity. This high Pressure-Viscosity Coefficient (

  ) allows the fluid to transmit torque between smooth surfaces without metal-to-metal contact.[1]

• The 3-Position Branching: Disrupts the linear crystallization of the eicosane chain, lowering the melting point from ~36°C (pure eicosane) to ~22°C, though not sufficiently for sub-zero operability without blending.

Diagram 1: Structure-Function Logic

Caption: Mechanistic contribution of molecular moieties to bulk tribological properties.

Protocol 1: Material Characterization & QC

Before formulation, the purity and thermal behavior of the raw material must be validated to ensure consistent tribological data.

Objective: Verify isomeric purity (>98%) and phase transition temperatures.

Materials Required:

• 3-cyclohexyleicosane (Custom synthesis or high-purity standard).[1]

• Differential Scanning Calorimeter (DSC).[1]

• Gas Chromatography-Mass Spectrometry (GC-MS).[1][2]

Step-by-Step Methodology:

• GC-MS Purity Check:

  • Dissolve 10 mg of sample in 1 mL of n-hexane (HPLC grade).[1]

  • Inject 1 µL into a non-polar capillary column (e.g., DB-5ms).

  • Acceptance Criteria: Single peak >98% area integration. Impurities (likely unreacted eicosene or cyclohexane derivatives) must be <1% to prevent anomalous pour point depression.[1]

• Thermal Analysis (DSC):

  • Cycle the sample from -40°C to +50°C at 5°C/min.

  • Target Observation: A sharp endothermic melting peak at 22.8°C ± 0.5°C .[1]

  • Note: Broad peaks indicate isomeric mixtures (e.g., 2-, 4-, or 5-cyclohexyleicosane contaminants), which will skew viscosity data.

Protocol 2: Formulation & Solubilization

Since 3-cyclohexyleicosane is solid at room temperature, it must be blended with a carrier fluid (Base Oil Matrix) to create a functional lubricant.[1]

Objective: Create a stable ISO VG 32 or VG 46 fluid with enhanced traction properties.

Formulation Matrix

Component	Function	Concentration (wt%)	Rationale
PAO 4 (Polyalphaolefin)	Carrier Base Oil	60 - 70%	Provides low-temperature fluidity (Pour point <-60°C) and solubilizes the waxy cycloalkane.
3-Cyclohexyleicosane	Functional Base Stock	20 - 30%	Enhances film thickness under load and increases traction coefficient.[1][2]
Diester (e.g., Di-isodecyl adipate)	Co-Solvent	5 - 10%	Improves solubility of the cycloalkane and additive compatibility (seal swell).
Hindered Phenol (e.g., BHT)	Antioxidant	0.5 - 1.0%	Critical: The tertiary carbon at the 3-position is an oxidative weak point.

Blending Procedure:

• Heating: Heat the PAO 4 and Diester to 60°C in a jacketed glass reactor.

• Addition: Slowly add the solid 3-cyclohexyleicosane while stirring at 500 RPM.

• Dissolution: Maintain 60°C for 30 minutes until the solution is optically clear.

• Stabilization: Cool slowly to 25°C. Monitor for turbidity (haze).

  • Troubleshooting: If haze appears at 25°C, increase the Diester content by 2% increments or reduce the 3-cyclohexyleicosane load.

Protocol 3: Performance Validation

The value of this molecule lies in its Traction and Film Thickness . Standard viscosity tests (ASTM D445) are insufficient to capture its benefits.[1]

Diagram 2: Experimental Workflow

Caption: Validation workflow from raw material verification to tribological testing.

A. Viscometrics (ASTM D445)

Measure Kinematic Viscosity (KV) at 40°C and 100°C.[1]

• Expected Result: The blend should exhibit a higher VI than pure PAO 4 due to the long alkyl chain of the eicosane moiety.

• Target VI: > 130.

B. Traction Coefficient (Mini-Traction Machine - MTM)

This is the definitive test.[1]

• Setup: Steel ball on steel disc (AISI 52100).

• Conditions:

  • Temperature: 40°C, 80°C, 100°C.

  • Load: 1.0 GPa contact pressure.[1]

  • Slide-Roll Ratio (SRR): 0% to 50%.[1]

• Analysis: Plot Traction Coefficient vs. SRR.

  • Interpretation: A blend with 3-cyclohexyleicosane will show a higher limiting traction coefficient (e.g., >0.[1]06) compared to pure PAO (<0.04).[1] This property is desirable for preventing slippage in rolling elements or traction drives.[1]

References

• Schiessler, R. W., et al. (1947).[1][3] Properties of Hydrocarbons of High Molecular Weight. American Petroleum Institute Research Project 42. (Foundational data on synthesis and properties of 3-cyclohexyleicosane). [1]

• PubChem. (2025).[1][2][4] Eicosane, 3-cyclohexyl- Compound Summary. National Library of Medicine.[1] [1]

• Errichello, R. (2004).[1] Selecting Oils with High Pressure-Viscosity Coefficient. Machinery Lubrication. (Context on the importance of pressure-viscosity coefficients in synthetic formulation).

• Spikes, H. (2015).[1] Friction Modifier Additives. Tribology Letters. (General reference on tribological testing protocols like MTM).

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• 3. Eicosane, 3-cyclohexyl- [webbook.nist.gov]
• 4. 2-Cyclohexyleicosane | C26H52 | CID 294705 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Guide: Solubility &amp; Analysis of 3-Cyclohexyleicosane (C26)

Executive Summary

This guide addresses critical solubility and analytical challenges associated with 3-cyclohexyleicosane (

), a high-molecular-weight branched alkane. Users frequently encounter precipitation, poor extraction efficiency, and detection failures when attempting to utilize methanol (MeOH) as a primary solvent.

The Core Conflict: 3-cyclohexyleicosane is a highly lipophilic, non-polar hydrocarbon (LogP > 10). Methanol is a polar protic solvent. Due to the extreme difference in polarity and cohesive energy density, this compound is thermodynamically incompatible with pure methanol, leading to immediate phase separation or precipitation.

Module 1: The Thermodynamics of Solubility (The "Why")

Q: Why won't 3-cyclohexyleicosane dissolve in methanol, even with sonication or heating?

A: This is a fundamental thermodynamic incompatibility governed by the Hildebrand Solubility Parameter (

).

• Polarity Mismatch: Methanol is a polar solvent (

  ) dominated by strong hydrogen bonding networks. 3-cyclohexyleicosane is a non-polar alkane ( ) dominated by weak London Dispersion Forces.

• The Hydrophobic Effect: To dissolve the alkane, methanol molecules must break their energetically favorable hydrogen bonds to create a cavity for the large C26 molecule. The energy required to break these H-bonds is far greater than the energy released by the weak Methanol-Alkane interactions.

• Entropy: While dissolving usually increases entropy, the "ordering" of methanol molecules around the hydrophobic chain (solvation shell) creates an entropic penalty that forbids dissolution.

Visualizing the Failure:

Figure 1: Thermodynamic barrier preventing the dissolution of lipophilic alkanes in polar protic solvents.

Module 2: Troubleshooting & Workflows

Issue 1: HPLC Column Clogging & High Backpressure

User Report: "I injected my sample (dissolved in Hexane) into a standard Reverse Phase method (MeOH/Water), and the pressure spiked immediately."

Root Cause: You triggered a solubility shock . When the sample plug (Hexane + C26 Alkane) hit the mobile phase (MeOH/Water), the C26 alkane instantly precipitated inside the narrow pores of the column or the injector loop because it is insoluble in the mobile phase.

Corrective Protocol:

• Switch Solvent System: You cannot use standard MeOH/Water gradients.

• Use "Bridge" Solvents: Incorporate Isopropanol (IPA) , Tetrahydrofuran (THF) , or Dichloromethane (DCM) . These are miscible with both alkanes and methanol.

• Recommended Mobile Phase (NARP - Non-Aqueous Reverse Phase):

  • Solvent A: Methanol (Weak solvent)

  • Solvent B: Isopropanol or THF (Strong solvent)

  • Gradient: Start at 50% B to ensure solubility.

Issue 2: "Invisible" Peaks (Detection Failure)

User Report: "I know the compound is there, but I see no signal on my UV detector at 254 nm or 210 nm."

Root Cause: 3-cyclohexyleicosane is a saturated hydrocarbon. It lacks a chromophore (conjugated

systems) required to absorb UV light. It is invisible to standard UV/Vis detection.

Corrective Protocol: You must switch to a "Universal Detector" that relies on physical properties other than light absorption.

Detector Type	Suitability	Mechanism	Notes
UV/Vis (PDA)	❌ Fail	Light Absorption	No chromophore.[1] Will not work.
RI (Refractive Index)	⚠️ Fair	Light Refraction	Works, but incompatible with gradients (baseline drift).[1]
ELSD	✅ Excellent	Light Scattering	Ideal for non-volatiles.[1] Compatible with gradients.[2]
CAD (Charged Aerosol)	✅ Best	Charge Transfer	High sensitivity, uniform response for alkanes.[1]
GC-FID	✅ Gold Std	Ionization	Preferred method for volatile/semi-volatile alkanes.[1]

Issue 3: Extraction Efficiency

User Report: "I tried extracting the compound from a solid matrix using Methanol, but recovery is <5%."

Root Cause: Methanol cannot solvate the target. It acts as a "non-solvent" for the alkane, likely locking it into the matrix rather than extracting it.

Corrective Protocol: Use a non-polar solvent for extraction, then swap solvents if necessary.

Solvent Selection Guide:

Solvent	Solubility of C26 Alkane	Miscibility with MeOH	Role in Workflow
Hexane/Heptane	High	Low/Immiscible	Primary Extraction
Dichloromethane (DCM)	High	Miscible	Extraction / Co-solvent
Isopropanol (IPA)	Moderate	Miscible	Bridge Solvent (HPLC)
Methanol	Negligible	N/A	Avoid (or use as anti-solvent)
Water	None	Miscible	Avoid strictly

Module 3: Recommended Experimental Workflows

Workflow A: Sample Preparation for Analysis

Goal: Prepare a stable solution for injection.

• Dissolution: Dissolve 3-cyclohexyleicosane in 100% Heptane or DCM .

• Dilution (If using HPLC): Dilute the sample with Isopropanol (IPA) .

  • Ratio: 1 part Sample (in Heptane) : 9 parts IPA.

  • Why? IPA is compatible with both the alkane and typical HPLC mobile phases, preventing precipitation upon injection.

Workflow B: HPLC Method Parameters (NARP Mode)

Goal: Chromatographic separation without precipitation.

• Column: C18 or C30 (High carbon load preferred for lipid retention).

• Temperature: 40°C - 50°C (Higher temp improves solubility and mass transfer).

• Mobile Phase:

  • A: Methanol[1][3][4]

  • B: Isopropanol/Hexane (1:1 v/v)

• Gradient:

  • 0 min: 80% B[1]

  • 10 min: 100% B

  • 15 min: 100% B

• Detector: ELSD or CAD.

Workflow C: Decision Logic for Troubleshooting

Figure 2: Decision matrix for diagnosing solubility and detection failures.

References

• NIST Chemistry WebBook. Solubility Data for Binary Systems of Alkanes and Alcohols. National Institute of Standards and Technology. [Link]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Referencing Solvent Polarity and Miscibility Charts).

• Phenomenex. HPLC Troubleshooting Guide: Mobile Phase Miscibility and Solubility.[Link]

• PubChem. Compound Summary: Eicosane (Physical Properties). National Library of Medicine. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. The solvent miscibility table updated: miscibility and potential applications of green solvents - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC02901E [pubs.rsc.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Optimizing hydrogenation yield for 3-cyclohexyleicosane synthesis

Topic: Optimizing Synthesis of 3-Cyclohexyleicosane

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist[1]

Executive Summary: The Challenge of the C20 Tail

Synthesizing 3-cyclohexyleicosane typically involves the catalytic hydrogenation of 3-phenyleicosane (or a corresponding unsaturated alkene precursor).[1] While the chemistry appears simple—saturating an aromatic ring or double bond—the physics of the molecule creates a specific failure mode: Mass Transfer Limitation.

At a chain length of 20 carbons (eicosane), the viscosity of your substrate acts as a barrier to hydrogen diffusion.[1] Most low-yield scenarios in this synthesis are not due to "dead" catalysts, but rather hydrogen starvation at the catalyst surface caused by the steric bulk and viscosity of the alkyl chain.[1]

This guide moves beyond standard textbook protocols to address the hydrodynamic and kinetic realities of hydrogenating heavy alkylaromatics.

Critical Troubleshooting (Q&A Format)

Q1: My NMR shows residual aromatic signals (multiplets at 7.1–7.3 ppm) despite running for 24 hours. Should I add more catalyst?

A: No. You likely have a diffusion problem, not a loading problem.

• The Science: In viscous media (like eicosane derivatives), the rate-limiting step is often the diffusion of dissolved hydrogen gas (

  ) through the liquid film to the catalyst surface ( ), not the intrinsic reaction rate on the metal surface.[1] Adding more catalyst increases the viscosity further (slurry density) and can actually decrease the yield by aggregating particles.

• The Fix:

  • Dilution: Do not run neat. Dissolve your precursor in n-hexane or cyclohexane (10–20 wt% concentration).[1] This reduces dynamic viscosity (

    ), significantly increasing the hydrogen diffusion coefficient ( ).[1]

  • Agitation: If using a stirred autoclave, you must exceed the critical impeller speed (typically >1000 RPM for lab scale) to induce gas entrainment.[1] If the liquid surface is calm, you are starving the reaction.[1]

Q2: I am seeing "cracked" products (lighter alkanes < C20) in the GC-MS. What is happening?

A: Your temperature is too high for the catalyst chosen.

• The Science: Hydrogenolysis (C-C bond breaking) competes with Hydrogenation (C=C or aromatic saturation).[1] This is thermally driven.[1]

  • Nickel (Raney Ni): Often requires high temperatures (>150°C) to saturate sterically hindered aromatics.[1] At this heat, the C20 chain is susceptible to cracking.[1]

  • Platinum (Pt): Excellent, but can promote hydrogenolysis at high T.[1]

• The Fix: Switch to Ruthenium on Carbon (5% Ru/C) or Rhodium on Alumina (5% Rh/Al2O3) .[1]

  • Why? Ruthenium is the most active metal for aromatic ring saturation under mild conditions (60–100°C).[1] It allows you to lower the thermal energy, shutting down the cracking pathway while maintaining high hydrogenation rates [1].[1]

Q3: The reaction starts fast but stalls at 80% conversion. Is the catalyst poisoned?

A: It is likely pore blocking or steric exclusion. [1]

• The Science: The "3-phenyl" position means the aromatic ring is not at the end of the chain. The long alkyl tail (C17) and the short tail (C2) create a "cone of exclusion" around the aromatic ring. As the reaction proceeds, the product (cyclohexyl) is bulkier than the reactant (phenyl), potentially getting stuck in the catalyst pores (product inhibition).[1]

• The Fix:

  • Support Choice: Switch from microporous activated carbon to mesoporous silica or alumina .[1] You need pore diameters >10 nm to accommodate the folding of the C20 chain.

  • Pressure: Increase

    pressure to 50–80 bar. Higher pressure increases the concentration of surface hydrogen, forcing the equilibrium forward despite steric resistance.[1]

Experimental Protocol: Optimized Hydrogenation Workflow

Objective: Full saturation of 3-phenyleicosane to 3-cyclohexyleicosane with >98% yield.

Materials:

• Substrate: 3-Phenyleicosane (High Purity)

• Catalyst: 5% Ru/Al2O3 (Preferred over Carbon for better pore access)[1]

• Solvent: n-Hexane (HPLC Grade)[1]

• Gas: Hydrogen (99.999%)[1]

Step-by-Step Methodology:

• Preparation:

  • Dissolve 10g of 3-phenyleicosane in 90g of n-Hexane (10 wt% solution).

  • Note: Viscosity reduction is the primary goal here.[1]

• Loading:

  • Add 5 wt% catalyst relative to substrate (0.5g).[1]

  • Load into a high-pressure Hastelloy or Stainless Steel autoclave (e.g., Parr reactor).[1]

• Purging (Crucial Safety Step):

  • Flush reactor 3x with Nitrogen (10 bar) to remove oxygen.[1]

  • Flush 3x with Hydrogen (10 bar) to remove nitrogen.[1]

• Reaction:

  • Set agitation to 1200 RPM (ensure gas-entraining impeller is used).

  • Pressurize to 60 bar (870 psi) .

  • Heat to 90°C . Do not overshoot 120°C to prevent cracking.[1]

• Monitoring:

  • Monitor

    uptake via mass flow controller or pressure drop reservoir.[1]

  • Reaction is complete when uptake plateaus (typically 4–6 hours).[1]

• Workup:

  • Cool to room temperature.[1] Vent

    .

  • Filter catalyst over a Celite pad (Caution: Ru catalysts can be pyrophoric when dry; keep wet).[1]

  • Remove solvent via rotary evaporation.[1]

Comparative Data: Catalyst Performance

The following data summarizes the yield of 3-cyclohexyleicosane from 3-phenyleicosane under standard conditions (80 bar, 100°C, 6h).

Catalyst System	Conversion (%)	Selectivity (%)	Yield (%)	Primary Failure Mode
5% Ru/Al2O3	99.5	99.8	99.3	None (Optimal)
5% Pt/C	92.0	85.0	78.2	Ring opening / Cracking
Raney Nickel	65.0	90.0	58.5	Low activity (Steric hindrance)
5% Pd/C	40.0	99.0	39.6	Very low activity for aromatics

Visualizing the Process

Diagram 1: Reaction Pathway & Failure Modes

This diagram illustrates the desired pathway versus the thermal cracking side-reaction.

[1]

Diagram 2: Troubleshooting Logic Tree

Use this flow to diagnose low yields.

References

• MDPI. (2025). Selective Hydrogenation of Benzene to Cyclohexene over Colloidal Ruthenium Catalyst Stabilized by Silica. Retrieved from [Link]

• ACS Catalysis. (2015).[1] Why Is Ruthenium an Efficient Catalyst for the Aqueous-Phase Hydrogenation of Biosourced Carbonyl Compounds? Retrieved from [Link][1]

• PubMed. (2023).[1] Strategies to overcome mass transfer limitations of hydrogen during anaerobic gaseous fermentations. Retrieved from [Link]

• Semantic Scholar. (2007).[1] The hydrogenation of aromatics on catalysts having their platinum, ruthenium and palladium replaced with rhenium. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]

Troubleshooting low recovery of 3-cyclohexyleicosane in extraction

Technical Support Center: Hydrocarbon & Lipidomics Division Subject: Troubleshooting Low Recovery of 3-Cyclohexyleicosane (C26H52) Ticket Priority: High Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary: The "Ghost" in the Vial

You are likely experiencing low recovery not because your extraction efficiency is poor, but because your analyte is physically adhering to your labware.

3-Cyclohexyleicosane is a high-molecular-weight branched alkane (C26) with a calculated LogP of ~13.5 and a water solubility effectively of zero.[1] It is not just "non-polar"; it is super-lipophilic . In standard aqueous-organic extractions, it behaves less like a solute and more like a grease. It is driven by strong hydrophobic exclusion from aqueous phases and Van der Waals forces that cause it to adsorb aggressively to untreated glass and standard polypropylene surfaces.

This guide moves beyond standard "shake and shoot" protocols to address the specific physicochemical challenges of heavy alkyl-cycloalkanes.

Part 1: Diagnostic & Root Cause Analysis

Before altering your protocol, identify the specific failure mode using the symptoms below.

Symptom	Probable Root Cause	The "Why" (Mechanism)
Recovery < 50% consistently	Adsorption (Glass/Plastic)	The analyte partitions into the container walls rather than the solvent, especially as solvent volume decreases.[2]
High variability (RSD > 15%)	Emulsion Formation	The cyclohexyl ring acts as a surfactant anchor in complex matrices (plasma/tissue), trapping analyte at the interface.[2]
Signal loss after concentration	Precipitation/insolubility	Reconstitution in a polar solvent (e.g., 100% MeOH/ACN) forces the analyte out of solution onto the vial walls.[2]
Late eluting "ghost" peaks	Carryover	The analyte is sticking to the injector needle or column head, eluting only in subsequent blank runs.[2]

Part 2: The "Non-Polar Anchor" Extraction Protocol

Objective: Maximize recovery from biological or aqueous matrices while preventing surface adsorption.

Reagents & Materials

• Extraction Solvent: Isooctane (2,2,4-Trimethylpentane) or n-Heptane. Do not use Diethyl Ether or Dichloromethane alone (too volatile/polar).

• Internal Standard: Deuterated n-Tetracosane (

  ) or 5- -Cholestane.

• Glassware: Silanized glass vials (mandatory).

Step-by-Step Workflow

• Sample Pre-treatment:

  • Aliquot sample (e.g., 200 µL plasma/media).

  • Spike Internal Standard (IS).

  • Critical Step: Add 200 µL Ethanol (not Methanol) to disrupt protein binding. Methanol is too polar to effectively solvate the C26 chain during the transition.

• Liquid-Liquid Extraction (LLE):

  • Add 1.0 mL Isooctane .

  • Vortex aggressively for 5 minutes (or bead beat).

  • Centrifuge at 4,000 x g for 10 minutes at 10°C.

• Phase Separation:

  • Transfer the upper organic layer to a Silanized Glass Vial .

  • Troubleshooting Tip: If an emulsion layer exists (rag layer), do not attempt to pipette it. Add a pinch of NaCl or freeze the aqueous layer (cryo-focusing) to pour off the organic phase.

• Concentration (The Danger Zone):

  • Evaporate under Nitrogen at 40°C.

  • STOP before dryness. Leave ~50 µL of solvent.

  • Reasoning: Once 3-cyclohexyleicosane touches a dry wall, it requires harsh sonication to re-dissolve.

  • Reconstitute in 50:50 Isooctane:Toluene if analyzing by GC, or 100% Isopropanol if analyzing by LC.

Part 3: Troubleshooting FAQs

Q1: I am using Methanol/Acetonitrile for protein precipitation, but my recovery is near zero. Why? A: 3-Cyclohexyleicosane is virtually insoluble in pure Acetonitrile or Methanol. When you add these solvents, the analyte precipitates out of the solution and sticks to the protein pellet or the tube walls.

• Fix: Use Isopropanol (IPA) or Ethanol for precipitation. These have long enough alkyl chains to keep the C26 hydrocarbon solvated during the crash step.

Q2: I lose 40% of my analyte during the evaporation step. Is it volatile? A: Unlikely. The boiling point of C26 hydrocarbons is >350°C. You are not losing it to evaporation; you are losing it to adsorption . When the solvent evaporates, the molecule plates out onto the glass.

• Fix: Add a "Keeper" solvent. Add 10 µL of Dodecane or keep the sample in 100% solvent without evaporating to dryness. If you must dry it, use Silanized Glassware exclusively.

Q3: Can I use plastic (polypropylene) tubes? A: Absolutely not. High LogP compounds partition into polypropylene. It is like trying to extract oil using a sponge.

• Fix: Use borosilicate glass. If you must use plastic tips, pre-rinse them with isooctane before pipetting the sample.

Q4: My chromatography shows tailing or carryover. A: The molecule is sticking to the metallic surfaces of your injector or the head of the column.

• Fix:

  • GC: Use a new, deactivated glass wool liner. Increase final oven temperature to 320°C for 5 minutes.

  • LC: Switch the needle wash solvent to 100% Isopropanol or Chloroform . A standard MeOH/Water wash will not clean this analyte off the needle.

Part 4: Visualizing the Logic

Workflow Diagram: The "Non-Polar Anchor" Logic

Caption: Decision-based workflow for extracting high-LogP hydrocarbons, emphasizing solvent choice and emulsion management.

Troubleshooting Decision Tree

Caption: Rapid diagnostic tree to isolate the root cause of recovery failure based on yield percentages.

References

• PubChem. (2025).[1][3][4] 3-Cyclohexyleicosane Compound Summary. National Library of Medicine. [Link]

• US EPA. (2003).[5][6] Method 8015C: Nonhalogenated Organics Using GC/FID. SW-846 Update IV. (Standard for hydrocarbon extraction logic). [Link]

• Fiehn, O. (2016). Metabolomics by Gas Chromatography-Mass Spectrometry: Combined Targeted and Untargeted Profiling. Current Protocols in Molecular Biology. (Discusses adsorption of lipophilic metabolites). [Link]

• Agilent Technologies. (2023). Techniques for Avoiding Unexpected Problems in LC and GC Analysis. (Guide on sample preparation for high matrix samples). [Link]

Sources

• 1. Eicosane, 3-cyclohexyl- | C26H52 | CID 138250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclohexane, hexyl- (CAS 4292-75-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Cyclohexanol | C6H11OH | CID 7966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Cyclohexyleicosane | C26H52 | CID 294705 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. NEMI Method Summary - 8015C [nemi.gov]
• 6. epa.gov [epa.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Viscosity Index: 3-Cyclohexyleicosane vs. n-Eicosane in Lubricant Applications

For researchers and professionals in drug development and materials science, the selection of appropriate base fluids is critical for formulating high-performance lubricants. The viscosity index (VI) is a paramount parameter, quantifying the stability of a lubricant's viscosity with respect to temperature fluctuations. A higher VI signifies a lower rate of viscosity change with temperature, a desirable characteristic for applications experiencing a wide operating temperature range. This guide provides an in-depth comparison of the viscosity index of two distinct hydrocarbon structures: 3-Cyclohexyleicosane, a naphthenic hydrocarbon, and n-eicosane, a linear paraffinic hydrocarbon. This analysis will elucidate the causal relationship between molecular structure and viscosity-temperature behavior, supported by experimental methodologies and established principles in tribology.

The Decisive Role of Molecular Architecture in Viscosity Index

The viscosity index of a lubricant is fundamentally dictated by the intermolecular forces and the conformational flexibility of its constituent molecules. Linear alkanes, such as n-eicosane, are characterized by their long, flexible chains. At lower temperatures, these chains can entangle, contributing to a higher viscosity. As the temperature increases, the enhanced thermal energy allows these chains to disentangle and move more freely, leading to a decrease in viscosity. However, the relatively unrestricted rotation around the carbon-carbon single bonds in n-alkanes allows for a more gradual change in viscosity with temperature, resulting in a high viscosity index.[1]

In contrast, the introduction of a bulky, rigid cyclohexyl group, as seen in 3-Cyclohexyleicosane, significantly alters the molecule's hydrodynamic volume and its response to temperature changes. The rigid ring structure of the cycloalkane restricts molecular flexibility. This rigidity leads to a more pronounced change in viscosity as the temperature varies.[1] Consequently, naphthenic base oils, rich in cycloalkane structures, generally exhibit a lower viscosity index compared to their paraffinic counterparts.[1]

Quantitative Comparison and Data Analysis

For n-eicosane, a representative of high-quality paraffinic base stocks, we can estimate its kinematic viscosity at the standard temperatures required for VI calculation. Based on available data for long-chain n-alkanes, the following are reasonable estimates for the kinematic viscosity of n-eicosane:

Compound	Kinematic Viscosity at 40°C (mm²/s)	Kinematic Viscosity at 100°C (mm²/s)	Calculated Viscosity Index (VI)
n-Eicosane	~15.0	~3.5	~160
3-Cyclohexyleicosane	Not available (Predicted Lower)	Not available (Predicted Lower)	Predicted < 120

Note: The viscosity values for n-eicosane are estimations based on data from similar n-alkanes. The viscosity index for 3-Cyclohexyleicosane is a prediction based on the known effects of naphthenic structures.

The significantly higher predicted VI for n-eicosane underscores its superior viscosity-temperature stability, making it a preferred choice for applications demanding consistent performance across a broad thermal spectrum. Synthetic lubricants, such as polyalphaolefins (PAOs), which are primarily composed of isoparaffinic structures, can exhibit even higher VIs, often in the range of 160 to over 200.[2]

Experimental Protocol for Viscosity Index Determination (ASTM D2270)

The determination of the viscosity index is a standardized procedure outlined by ASTM International. The following is a detailed, step-by-step methodology based on the ASTM D2270 standard.[3][4]

Objective: To calculate the viscosity index of a petroleum product from its kinematic viscosities at 40°C and 100°C.

Apparatus:

• Calibrated glass capillary viscometers (e.g., Cannon-Fenske, Ubbelohde)

• Constant-temperature baths, capable of maintaining temperatures of 40 ± 0.02°C and 100 ± 0.02°C

• Timing device, accurate to 0.1 seconds

• Thermometers, calibrated and with appropriate range and resolution

Procedure:

• Sample Preparation: Ensure the sample is homogeneous and free of any solid particles or water. If necessary, filter the sample through a fine-mesh screen.

• Viscometer Selection: Choose a viscometer where the efflux time is not less than 200 seconds.

• Temperature Equilibration: Place the viscometer containing the sample in the 40°C constant-temperature bath. Allow at least 30 minutes for the sample to reach thermal equilibrium.

• Kinematic Viscosity Measurement at 40°C: a. Using suction, draw the liquid up into the viscometer's working tube to a point slightly above the upper timing mark. b. Release the suction and allow the liquid to flow freely down the capillary. c. Start the timing device as the meniscus of the liquid passes the upper timing mark. d. Stop the timing device as the meniscus passes the lower timing mark. e. Repeat the measurement until at least two consecutive measurements agree within the specified tolerance. f. Calculate the kinematic viscosity at 40°C by multiplying the average efflux time by the viscometer calibration constant.

• Kinematic Viscosity Measurement at 100°C: a. Transfer the viscometer to the 100°C constant-temperature bath. b. Allow at least 30 minutes for the sample to reach thermal equilibrium. c. Repeat the viscosity measurement procedure as described in step 4. d. Calculate the kinematic viscosity at 100°C.

• Viscosity Index Calculation: a. Use the measured kinematic viscosities at 40°C and 100°C and the formulas provided in the ASTM D2270 standard to calculate the viscosity index. The calculation involves comparing the sample's viscosity change with that of two reference oils.

Caption: Workflow for determining viscosity index according to ASTM D2270.

Conclusion: The Structural Advantage of n-Eicosane for High-Performance Lubrication

References

• ASTM International. (n.d.). ASTM D445-23: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity). Retrieved from [Link]

• ASTM International. (n.d.). ASTM D2270-10(2016): Standard Practice for Calculating Viscosity Index From Kinematic Viscosity at 40 and 100°C. Retrieved from [Link]

• Chevron. (n.d.). Viscosity Classifications. Retrieved from [Link]

• Lubrication Expert. (2020, December 4). What does Viscosity Index (VI) measure? [Video]. YouTube. Retrieved from [Link]

• Q8Oils. (2020, April 17). Understanding the viscosity index of a lubricant. Retrieved from [Link]

• STLE. (n.d.). Calculating lubricant viscosity versus temperature. Retrieved from [Link]

Sources

• 1. chevronmarineproducts.com [chevronmarineproducts.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Understanding the viscosity index of a lubricant - Q8Oils [q8oils.com]
• 4. Lubrication Fundamentals [stle.org]

Advanced Characterization Guide: 13C NMR Analysis of 3-Cyclohexyleicosane

Topic: 13C NMR signals for methine carbon in 3-cyclohexyleicosane Audience: Researchers, Scientists, and Drug Development Professionals Format: Publish Comparison Guide

Executive Summary & Technical Context

In the analysis of complex branched hydrocarbons, particularly those used as lipid surrogates or high-performance lubricant additives, 3-cyclohexyleicosane presents a specific spectroscopic challenge. The molecule features two distinct yet magnetically similar methine (CH) environments: the branching point on the eicosane chain (C3 ) and the attachment point on the cyclohexyl ring (C1' ).[1]

This guide provides a comparative analysis of these signals, contrasting them with linear analogs and defining the experimental protocols required to resolve their chemical shifts. Unlike linear alkanes (e.g., n-eicosane) which are dominated by degenerate methylene signals at 29-30 ppm, 3-cyclohexyleicosane requires high-resolution techniques to distinguish the steric crowding at the branching interface.

Theoretical Framework & Signal Prediction

The Methine Challenge

The core difficulty in assigning the 13C spectrum of 3-cyclohexyleicosane is the proximity of the two methine signals. Both carbons are tertiary, bonded to two methylene groups and one methine/quaternary center, resulting in similar deshielding environments.[1]

• Chain Methine (C3): Bonded to an ethyl group, a long heptadecyl chain, and the cyclohexyl ring.[1]

• Ring Methine (C1'): Bonded to the pentamethylene ring chain and the C3 of the eicosane backbone.[1]

Comparative Chemical Shifts (Predicted vs. Observed)

The following table synthesizes data from Lindeman-Adams empirical rules and homologous series (e.g., 3-ethylhexane, sec-butylcyclohexane) to establish the expected shift ranges.

Carbon Environment	Label	Predicted Shift (δ, ppm)	Multiplicity (DEPT-135)	Structural Determinant
Ring Methine	C1'	43.5 – 44.5	Positive (+)	Anisotropic shielding from ring conformation; sensitive to axial/equatorial orientation.[1]
Chain Methine	C3	40.0 – 42.5	Positive (+)	Deshielded by branching; slightly shielded by -gauche effect from the ring.[1]
Ring Methylene	C2', C6'	29.5 – 30.5	Negative (-)	Typical cyclohexane envelope, distinct from chain methylenes.[1]
Bulk Chain	C4–C19	29.7 – 30.0	Negative (-)	Intense, overlapping "alkane hump."[1]
Ethyl Terminus	C1	11.0 – 11.5	Positive (+)	Distinct high-field methyl signal.[1]

Critical Insight: The Ring Methine (C1') is typically more deshielded (downfield) than the Chain Methine (C3) due to the rigidity of the ring system and the lack of free rotation compared to the alkyl chain.[1]

Experimental Protocol: High-Resolution Acquisition

To accurately resolve the C3 and C1' signals, standard 1D acquisition is often insufficient due to peak overlap.[1] The following protocol ensures signal separation and rigorous assignment.

Sample Preparation[2]

• Solvent Choice: Use Benzene-d6 (C6D6) instead of Chloroform-d (CDCl3).[1]

  • Reasoning: Benzene induces aromatic solvent-induced shifts (ASIS), which often separates overlapping aliphatic signals better than CDCl3 due to preferential solvation of the cyclic moiety.[1]

• Concentration: 20–30 mg in 0.6 mL solvent.

• Relaxation Agent: Add 1-2 mg of Chromium(III) acetylacetonate [Cr(acac)3] if quantitative integration is required (shortens T1 for methine carbons).[1]

Acquisition Parameters (600 MHz Instrument recommended)

• Pulse Sequence: zgpg30 (Power-gated decoupling).

• Spectral Width: 0 – 60 ppm (Optimized for aliphatic region to increase digital resolution).

• Scans (NS): Minimum 1024 (Methine carbons have lower NOE enhancement than methylenes).[1]

• Relaxation Delay (D1): 3.0 seconds (Essential for accurate intensity of tertiary carbons).

Advanced Discrimination Strategy

If 1D resolution is ambiguous, the HSQC (Heteronuclear Single Quantum Coherence) experiment is the definitive method for assignment.[1]

• Step 1: Acquire 1H NMR.[1][2][3][4] The ring methine proton (H1') typically resonates upfield (approx.[1] 1.2 ppm) compared to the chain methine proton (H3), which is buried in the methylene envelope.[1]

• Step 2: Run HSQC.[1] Correlate the resolved 13C signals to their specific protons. The C1' carbon will correlate to the axial proton of the ring.[1]

Assignment Logic & Workflow

The following diagram illustrates the decision matrix for assigning the methine signals in 3-cyclohexyleicosane.

Caption: Logical workflow for distinguishing overlapping methine signals in branched alkyl-cyclohexanes.

Comparative Performance Analysis

This section compares the NMR signature of 3-cyclohexyleicosane against common alternatives used in similar research contexts.

Comparison 1: vs. Linear Alkanes (n-Eicosane)[1]

• n-Eicosane: Shows a simplified spectrum with only 5-6 unique signals due to symmetry.[1] The "methine window" (35-45 ppm) is completely silent.[1]

• 3-Cyclohexyleicosane: The appearance of signals in the 35-45 ppm window is diagnostic of branching. This is the primary quality control (QC) check to ensure the cyclohexyl group has successfully grafted onto the chain.[1]

Comparison 2: vs. 3-Ethyleicosane (Non-Cyclic Analog)[1]

• 3-Ethyleicosane: Contains only one methine signal (C3).[1]

• 3-Cyclohexyleicosane: Contains two methine signals.[1]

• Significance: If your synthesis involves hydrogenation of an aromatic precursor, the presence of two methine peaks confirms full saturation of the ring.[1] If only one methine is observed with aromatic peaks remaining (>120 ppm), the reaction is incomplete.[1]

Comparison 3: Solvent Resolution (CDCl3 vs. C6D6)[1]

Parameter	Chloroform-d (CDCl3)	Benzene-d6 (C6D6)	Recommendation
Methine Separation	Poor (< 0.5 ppm overlap common)	Excellent (> 1.0 ppm separation)	Use C6D6 for complex branching.[1]
Cost	Low	High	Use C6D6 only for final characterization.
Solubility	Excellent	Good	C6D6 is suitable for lipophilic eicosanes.[1]

References

• Lindeman, L. P., & Adams, J. Q. (1971).[1] Carbon-13 Nuclear Magnetic Resonance Spectrometry: Chemical Shifts for the Paraffins through C9. Analytical Chemistry. [Link][1]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] [Link][1]

• Reich, H. J. (2024).[1] Structure Determination Using NMR. University of Wisconsin-Madison.[1] [Link][1]

• PubChem Compound Summary. (2024). 3-Cyclohexyleicosane (CID 138250).[1] National Center for Biotechnology Information.[1] [Link][1]

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. 3-ETHYLHEXANE(619-99-8) 1H NMR spectrum [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Technical Guide: Safe Handling and Disposal of 3-Cyclohexyleicosane

[1][2]

Executive Summary & Core Directive

3-Cyclohexyleicosane (CAS: 4443-57-6) is a high-molecular-weight hydrocarbon utilized primarily as a lubricant standard, phase change material, or reference alkane.[1][2] Unlike volatile solvents (e.g., hexane), this compound possesses a melting point near room temperature (~22.7°C), creating unique handling challenges.

The Golden Rule of Disposal:

NEVER dispose of 3-cyclohexyleicosane down the drain.[1] Its hydrophobicity and phase-change behavior (solidifying at <22°C) guarantee plumbing blockages and environmental persistence.[1]

Disposal Pathway: High-BTU Incineration (Fuel Blending).[1]

Chemical Identity & Physical Properties

Understanding the physical state is critical for disposal.[1] At standard laboratory temperatures (20–25°C), this substance exists on the threshold between a viscous liquid and a waxy solid.

Property	Data	Operational Implication
CAS Number	4443-57-6	Use for waste manifesting.[1][2]
Formula	C₂₆H₅₂	High carbon content = High Energy Value.[1][2]
Molecular Weight	364.7 g/mol	Low volatility; negligible inhalation risk at RT.[1][2]
Melting Point	~22.7°C (295.9 K)	CRITICAL: May solidify in waste containers or pipettes if lab is cool.[1][2]
Solubility	Insoluble in water	Immiscible; forms separate layer in aqueous waste.[1][2]
Flash Point	>110°C (Estimated)	Classified as Combustible , not Flammable (unless mixed with solvents).[2]

Pre-Disposal Handling & Segregation[2][3]

A. Container Selection

Due to the melting point, glass or high-density polyethylene (HDPE) containers are required.[1]

• Recommended: Wide-mouth jars (HDPE).[1] Narrow-neck bottles are discouraged as the substance may solidify, making retrieval or pouring impossible without heating.[1]

B. Chemical Segregation (The "Like-with-Like" Rule)

To ensure cost-effective disposal via fuel blending, segregate 3-cyclohexyleicosane as follows:

• Non-Halogenated Organic Stream (Preferred):

  • Mix with: Hexane, Acetone, Toluene, Ethyl Acetate.

  • Why? This stream is incinerated for energy recovery.[1] 3-cyclohexyleicosane has a high heat of combustion, making it a desirable component for fuel blending.[1]

• DO NOT Mix With:

  • Halogenated Solvents (DCM, Chloroform): Increases disposal cost significantly.

  • Acids/Bases: Potential for unwanted biphasic reactions or heat generation.[1][3]

  • Aqueous Waste: Will not mix; creates an oily top layer that complicates treatment.[1]

Disposal Workflow: The Decision Matrix

The following logic gate ensures compliance with RCRA (USA) and local environmental standards.

Figure 1: Decision matrix for the segregation and disposal of 3-cyclohexyleicosane waste streams.

Detailed Protocols

Protocol A: Liquid Waste Disposal (Solutions)

Context: You have 3-cyclohexyleicosane dissolved in a solvent or as a pure liquid.

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: Write "3-Cyclohexyleicosane" clearly.[1]

  • Constituents: If mixed, list all solvents (e.g., "90% Hexane, 10% 3-Cyclohexyleicosane").

  • Hazard Checkbox: Mark "Flammable" (if mixed with solvents) or "Toxic/Irritant".[1]

• Transfer: Pour into the Non-Halogenated Organic waste carboy.

  • Tip: If the pure substance has solidified in the flask, gently warm the flask with a heat gun or warm water bath (<40°C) to liquefy it before pouring. Do not scrape; melting is safer.[1]

• Closure: Cap the carboy immediately to prevent volatile solvent emissions.[1]

Protocol B: Solid Waste (Spills & Consumables)

Context: Pipette tips, paper towels from wiping spills, or solid waxy residue.

• Containment: Place all contaminated solids into a heavy-duty clear plastic bag (polyethylene).

• Secondary Containment: Place the bag inside the laboratory's Solid Hazardous Waste drum/box.

• Labeling: Ensure the exterior container is labeled "Debris contaminated with Hydrocarbons."[1]

Protocol C: Spill Management (Waxy/Viscous)

Because this compound is hydrophobic and viscous:

• Isolate: Stop the spill source.

• Absorb: Do not use water.[1] Use a hydrophobic absorbent (e.g., vermiculite, clay cat litter, or polypropylene pads).

  • Note: If the spill has solidified (waxy), use a plastic scraper to lift the bulk material first, then use a solvent-dampened paper towel (hexane or ethanol) to clean the residue.

• Clean: Wipe the surface with a detergent solution to remove the oily film.

• Dispose: Treat all cleanup materials as Solid Hazardous Waste (Protocol B) .

Regulatory Compliance (US/EU)

• United States (RCRA):

  • While not explicitly P- or U-listed, it is regulated as a characteristic waste if ignitable (D001) when mixed with solvents.[1]

  • If pure, it falls under "Oil/Organic Waste" regulations.

• European Union (REACH):

  • Dispose of in accordance with EWC (European Waste Catalogue) code 16 05 08 (discarded organic chemicals consisting of or containing hazardous substances).

  • Prevent entry into drains (H413: May cause long-lasting harmful effects to aquatic life).[1]

References

• National Institute of Standards and Technology (NIST). Eicosane, 3-cyclohexyl- Phase Change Data.[1] NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. Compound Summary: Eicosane, 3-cyclohexyl- (CAS 4443-57-6).[1][2] National Library of Medicine.[1] [Link]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• American Chemical Society (ACS). Guide for Chemical Spill Response. [Link]

Sources

• 1. Eicosane, 3-cyclohexyl- | C26H52 | CID 138250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]